Cas no 2260936-69-2 (3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride)

• Product Name: 3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride
• CAS No: 2260936-69-2
• MF: C₇H₈Cl₂FNO
• MW: 212.048923492432
• CID: 5982772
• PubChem ID: 137926212
• Update Time: 2025-10-25

3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-fluoro-6-methoxyaniline hydrochloride
• EN300-6731591
• 3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride
• 2260936-69-2
• Z3464616781

• Inchi： 1S/C7H7ClFNO.ClH/c1-11-5-3-2-4(8)6(9)7(5)10;/h2-3H,10H2,1H3;1H
• InChI Key： WEPTUAJAISKEEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1F)N)OC.Cl

Computed Properties

• Exact Mass: 210.9966974g/mol
• Monoisotopic Mass: 210.9966974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride

3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride (CAS No: 2260936-69-2) - A Comprehensive Overview

3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2260936-69-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of aniline derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of 3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride include a chloro substituent at the 3-position, a fluoro group at the 2-position, and a methoxy group at the 6-position of the aniline core. These functional groups contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. This solubility profile facilitates its use in various formulations, including oral and intravenous medications. The compound's stability under different pH conditions and its compatibility with standard pharmaceutical excipients further enhance its suitability for industrial-scale production.

In recent years, there has been growing interest in aniline derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The presence of halogenated aromatic rings in 3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic molecules, including pharmacophores found in many therapeutic agents.

One of the most compelling aspects of 3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride is its potential application in the development of novel pharmaceuticals. Researchers have been exploring its utility in synthesizing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The fluoro substituent, in particular, has been shown to enhance metabolic stability and bioavailability, which are crucial factors for drug efficacy.

Recent studies have highlighted the role of fluorinated anilines in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated aniline derivatives exhibit improved binding affinity to target enzymes compared to their non-fluorinated counterparts. This finding underscores the importance of fluorine atoms in modulating biological activity. The research also revealed that the methoxy group at the 6-position influences the electronic properties of the molecule, thereby affecting its interactions with biological targets.

The synthesis of 3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group interconversions. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

The hydrochloride salt form is typically obtained by treating the free base with hydrochloric acid under controlled conditions. This process ensures that the compound is isolated in its most stable and soluble form. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the structure and purity of the final product.

The pharmaceutical industry has shown significant interest in developing new drugs based on aniline derivatives due to their broad spectrum of biological activities. 3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride serves as a versatile building block for synthesizing more complex molecules with enhanced pharmacological properties. Its role as an intermediate in drug discovery underscores its importance in modern medicinal chemistry.

In conclusion, 3-Chloro-2-fluoro-6-methoxyaniline;hydrochloride (CAS No: 2260936-69-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable chemical properties make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.